N-(4-acetylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H19N5O4/c1-15(29)17-4-6-18(7-5-17)26-20(30)14-27-19-3-2-10-25-21(19)22(31)28(23(27)32)13-16-8-11-24-12-9-16/h2-12H,13-14H2,1H3,(H,26,30)
• InChI Key: XZNMCXKABDBCOO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=NC=C4)N=CC=C3
• Molecular Formula: C23H19N5O4
• Molecular Weight: 429.4 g/mol
• CAS No.: 941902-57-4

Description

N-(4-acetylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H19N5O4 and its molecular weight is 429.436. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis of HDAC Inhibitors

• Discovery of Isoselective HDAC Inhibitors : The compound MGCD0103, which shares structural similarities with the requested molecule, was found to be an isotype-selective small molecule histone deacetylase (HDAC) inhibitor. It selectively inhibits HDACs 1-3 and 11, showing promise in blocking cancer cell proliferation and inducing apoptosis (Zhou et al., 2008).

Structural Studies and Synthesis Methods

• Heterocyclic-Derivatives of Guanidine : Research on structures related to the requested molecule, such as N-(2-dimethylamino-4-oxo-7,8-diphenyl-4,6-dihydropyrrolo[l,2-a]pyrimidin-6-ylidene)acetamide, has been conducted to understand their formation and structure, contributing to synthetic methods in medicinal chemistry (Banfield et al., 1987).

Radiopharmaceuticals

• Synthesis of Selective Radioligands for PET : Compounds within the structural family of the requested molecule have been synthesized for use as selective ligands of the translocator protein (18 kDa), important in neuroinflammatory processes. These compounds have been labeled with fluorine-18 for positron emission tomography (PET) imaging (Dollé et al., 2008).

Biological Activities

• Anti-HIV Protease Inhibitors : Compounds with the pyrimidine base, akin to the requested molecule, have shown potent enzyme inhibitory and antiviral activity against HIV-1, including drug-resistant variants. This highlights their potential in HIV treatment (Zhu et al., 2019).